2-(1'-(tert-Butoxycarbonyl)spiro[chroman-2,4'-piperidine]-4-yl)acetic acid

• IUPAC Name: 2-[1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[3,4-dihydrochromene-2,4'-piperidine]-4-yl]acetic acid
• InChI: InChI=1S/C20H27NO5/c1-19(2,3)26-18(24)21-10-8-20(9-11-21)13-14(12-17(22)23)15-6-4-5-7-16(15)25-20/h4-7,14H,8-13H2,1-3H3,(H,22,23)
• InChI Key: LYCHAPYFHHUAFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC(C3=CC=CC=C3O2)CC(=O)O
• Molecular Formula: C20H27NO5
• DSSTOX Substance ID: DTXSID40719220
• Molecular Weight: 361.4 g/mol
• CAS RN: 952681-82-2

Description

The compound “2-(1’-(tert-Butoxycarbonyl)spiro[chroman-2,4’-piperidine]-4-yl)acetic acid” is a unique chemical that is provided to early discovery researchers. It has an empirical formula of C19H25NO5 and a molecular weight of 347.41.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string OC(C1CC(CC2N(C(OC(C)(C)C)=O)(CC2)OC3=C1C=CC=C3)=O). This string provides a text representation of the compound’s structure, including its atomic connectivity and stereochemistry.

Physical And Chemical Properties Analysis

This compound is a solid under normal conditions. Other physical and chemical properties, such as its melting point, boiling point, and solubility, are not provided in the available resources.

Scientific Research Applications

Synthesis and Drug Discovery

Spiropiperidines, to which this compound is related, have seen increased interest in drug discovery programs due to their three-dimensional chemical space exploration. The methodology for constructing spiropiperidines involves forming the spiro-ring on a preformed piperidine ring or vice versa. While 3- and 4-spiropiperidines are synthesized predominantly for drug discovery, 2-spiropiperidines, which might include compounds similar to 2-(1'-(tert-Butoxycarbonyl)spiro[chroman-2,4'-piperidine]-4-yl)acetic acid, are synthesized en route to natural products. The limited presence of 2-spiropiperidines in drug discovery may be due to restricted general procedures for their synthesis (Griggs, Tape, & Clarke, 2018).

Fluorescence Resonance Energy Transfer (FRET) Applications

Spiro compounds like spiropyrans and spirooxazines, which share structural motifs with the compound , are investigated for their applications in fluorescence resonance energy transfer (FRET) with fluorescent materials. These compounds exhibit reversible physicochemical property changes under various stimuli, such as light and temperature, making them suitable for developing multifunctional materials for sensing, probing, and optical elements. The ability to modify and extend the molecular structures of such spiro compounds allows for the expansion of their application scope (Xia, Xie, & Zou, 2017).

Safety and Hazards

The compound is classified as a combustible solid. Its flash point is not applicable. As with all chemicals, it should be handled with appropriate safety precautions to prevent harm.